2-(Cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-(3-pyrimidin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C16H23N3O2S/c20-15(12-22-14-6-1-2-7-14)19-10-3-5-13(11-19)21-16-17-8-4-9-18-16/h4,8-9,13-14H,1-3,5-7,10-12H2
• InChI Key: BACMMFUDUQINTO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)N2CCCC(C2)OC3=NC=CC=N3
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

2-(Cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Enzyme Inhibition for Therapeutic Applications

Research has identified various compounds, including pyrimidines, as potent inhibitors for specific enzymes, such as dipeptidyl peptidase IV (DPP IV), which plays a significant role in glucose regulation and is a validated target for the treatment of type 2 diabetes mellitus (T2DM). Compounds with pyrimidine structures have been highlighted for their potential in inhibiting DPP IV, thereby enhancing insulin secretion and offering a therapeutic pathway for T2DM management (Mendieta, Tarragó, & Giralt, 2011).

Synthesis of Heterocyclic Compounds

The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries due to their broader synthetic applications and bioavailability, is an area of intense investigation. Research focuses on the application of hybrid catalysts for the synthesis of these scaffolds, highlighting the role of such compounds in developing lead molecules for pharmaceutical applications (Parmar, Vala, & Patel, 2023).

Chemical Inhibitors of Cytochrome P450 Isoforms

Chemical structures related to the given compound have been explored as selective chemical inhibitors for cytochrome P450 (CYP) isoforms, crucial for predicting drug-drug interactions (DDIs). Selective inhibition of these enzymes can decipher the involvement of specific CYP isoforms in drug metabolism, offering insights into the metabolism-based DDIs that can occur when multiple drugs are administered (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Biological and Pharmacological Activities

Pyrimidines are known for their wide range of pharmacological effects, including anti-inflammatory properties. Research developments in pyrimidine synthesis, anti-inflammatory activities, and structure–activity relationships (SARs) have been significant, with many pyrimidines exhibiting potent anti-inflammatory effects. This exploration suggests avenues for developing new anti-inflammatory agents based on pyrimidine analogs (Rashid, Martines, Duarte, Jorge, Rasool, Muhammad, Ahmad, & Umar, 2021).